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Compound of Interest

Compound Name: Acetophenone oxime

Cat. No.: B1294928

The following guide provides essential safety and logistical information for the proper disposal
of acetophenone oxime, tailored for researchers, scientists, and drug development
professionals. This procedure emphasizes safety, regulatory compliance, and environmental
responsibility.

Immediate Safety and Hazard Information

Acetophenone oxime is a chemical compound that requires careful handling. It is harmful if
swallowed and can cause serious eye damage.[1][2] It may also lead to irritation of the skin
and respiratory tract.[3][4] Upon heating or decomposition, it can emit toxic fumes, including
nitrogen oxides.[3][5][6] The toxicological properties of this material have not been fully
investigated, warranting a cautious approach.[3][7] It is incompatible with strong oxidizing
agents, moisture, acids, metals, and alkalis.[3][5][6]

Hazard and Exposure Data

For quick reference, the following table summarizes key quantitative data for acetophenone
oxime.
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Parameter Value Reference

H302: Harmful if
GHS Hazard Statements swallowedH318: Causes [1112]

serious eye damage

Acute Oral Toxicity (LD50) 2 g/kg (Mouse) [11[31[8]
Melting Point 55-60 °C (131 - 140 °F) [9]
- _ 118 - 120 °C (244 - 248 °F) at
Boiling Point [°]
27 hPa

Step-by-Step Disposal Protocol

Adherence to a systematic disposal protocol is crucial for ensuring laboratory safety and
compliance with environmental regulations. Chemical waste generators are responsible for
correctly classifying their waste according to federal, state, and local regulations.[3][7]
Acetophenone oxime should be managed as a hazardous waste.[10][11]

Step 1: Waste Identification and Segregation

o Characterize as Hazardous: Treat all waste containing acetophenone oxime (including
unused product, contaminated labware, and spill cleanup materials) as hazardous chemical
waste.

e Segregate Waste: Do not mix acetophenone oxime waste with other waste streams unless
compatibility is confirmed.[11] Keep it separate from incompatible materials such as strong
acids, bases, oxidizing agents, and metals to prevent hazardous reactions.[3][5][6]

Step 2: Required Personal Protective Equipment (PPE)

Before handling acetophenone oxime waste, ensure the following PPE is worn:

o Eye Protection: Wear chemical safety goggles or glasses with side-shields conforming to
OSHA or EN166 standards.[2][3]

e Hand Protection: Use appropriate chemical-resistant gloves.[2][3] Inspect gloves before use.
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o Body Protection: Wear a laboratory coat and other protective clothing to prevent skin
exposure.[2][3]

» Respiratory Protection: If dusts are generated or ventilation is inadequate, use a
NIOSH/MSHA-approved respirator.[3][9]

Step 3: Containment and Labeling

o Select a Container: Use a designated, leak-proof, and chemically compatible container with
a secure, tight-fitting lid for collecting the waste.[10][11][12]

o Label Correctly: As soon as waste is added, label the container clearly.[11] The label must
include:

o The words "Hazardous Waste".[11][12]
o The full chemical name: "Acetophenone Oxime".
o The associated hazards (e.g., Toxic, Irritant).

o The date when waste was first added (accumulation start date).[11]

Step 4: On-Site Storage

o Store the sealed and labeled waste container in a designated, secure, and well-ventilated
area, away from general laboratory traffic.[11]

o Ensure the storage area has secondary containment to manage potential leaks.[11]

o Keep the container tightly closed when not in use.[2][3][5] Do not fill containers beyond 90%
capacity to allow for expansion.[12]

Step 5: Final Disposal

» Professional Disposal: Arrange for the collection and disposal of the waste through a
licensed and certified hazardous waste disposal company.[7][13] This is the primary and
required method for disposal.
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o Prohibited Actions:Do not dispose of acetophenone oxime down the drain or in the regular
trash.[1][7][9][12] This is to prevent environmental contamination, as some related
compounds are toxic to aquatic life.[13]

o Empty Containers: Unless properly decontaminated by triple-rinsing with a suitable solvent,
empty containers must also be managed as hazardous waste.[13][14] The rinsate from
decontamination must be collected and disposed of as hazardous waste.[13]

Step 6: Spill Management

In the event of a spill, follow these procedures immediately:

Evacuate non-essential personnel from the area.[10]

Wearing the appropriate PPE, clean up spills immediately.[3]

Avoid the generation of dusts.[1][9]

Carefully sweep or scoop up the solid material and place it into a suitable, labeled container
for disposal as hazardous waste.[2][3]

After the material has been collected, clean the affected area.[1]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
acetophenone oxime.
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Acetophenone Oxime Disposal Workflow
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Caption: Workflow for the safe disposal of acetophenone oxime.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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